Cas no 100656-03-9 (6-Bromo-1-methoxy-1,3-dihydroisobenzofuran)

6-Bromo-1-methoxy-1,3-dihydroisobenzofuran is a brominated isobenzofuran derivative featuring a methoxy substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex heterocyclic frameworks. The presence of both bromine and methoxy functional groups enhances its reactivity, enabling selective transformations such as cross-coupling reactions or further functionalization. Its stable dihydroisobenzofuran core contributes to its utility in pharmaceutical and materials science research. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Its well-defined structure and purity make it suitable for applications requiring precise molecular control.

6-Bromo-1-methoxy-1,3-dihydroisobenzofuran structure

100656-03-9 structure

Product Name:6-Bromo-1-methoxy-1,3-dihydroisobenzofuran

CAS No:100656-03-9

MF:C₉H₉BrO₂

MW:229.070562124252

CID:1095606

PubChem ID:13613703

Update Time:2025-10-15

6-Bromo-1-methoxy-1,3-dihydroisobenzofuran Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-1-methoxy-1,3-dihydroisobenzofuran
- 6-BROMO-1-METHOXY-1,3-DIHYDRO-2-BENZOFURAN
- 100656-03-9
- Inchi： 1S/C9H9BrO2/c1-11-9-8-4-7(10)3-2-6(8)5-12-9/h2-4,9H,5H2,1H3
- InChI Key： DPCBHHGEVFYHBI-UHFFFAOYSA-N
- SMILES： BrC1C=CC2COC(C=2C=1)OC

Computed Properties

Exact Mass: 227.97859g/mol
Monoisotopic Mass: 227.97859g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 18.5Å²

6-Bromo-1-methoxy-1,3-dihydroisobenzofuran Pricemore >>

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Chemenu	CM158785-1g	6-bromo-1-methoxy-1,3-dihydroisobenzofuran	100656-03-9	95%	1g	$830	2021-06-08
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